Cas no 147900-32-1 (Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride)

• Product Name: Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride
• CAS No: 147900-32-1
• MF: C₁₉H₂₂ClNO₂
• MW: 331.83648443222
• MDL: MFCD30471993
• CID: 4601639
• PubChem ID: 19385933
• Update Time: 2025-06-08

Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• XFA90032
• W12827
• Ethyl 2-amino-2-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)acetate hydrochloride
• AS-73983
• SCHEMBL9241964
• Ethyl alpha-amino-10,11-dihydro-5H-dibenzo[a,d]-cycloheptene-5-acetate hydrochloride
• ethyl 2-amino-2-{tricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,12,14-hexaen-2-yl}acetate hydrochloride
• ethyl 2-amino-2-{tricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-2-yl}acetate hydrochloride
• ethyl 2-amino-2-{tricyclo[9.4.0.0 , ]pentadeca-1(11),3,5,7,12,14-hexaen-2-yl}acetate hydrochloride
• AKOS030628268
• 147900-32-1
• MFCD30471993
• ETHYL 2-AMINO-2-(10,11-DIHYDRO-5H-DIBENZO[A,D][7]ANNULEN-5-YL)ACETATE HCL
• ethyl 2-amino-2-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenyl)acetate;hydrochloride
• WELOUMPFJZYDFB-UHFFFAOYSA-N
• Ethyl alpha-Amino-10,11-dihydro-5H-dibenzo[a,d]cycloheptene-5-acetate hydrochloride
• Ethyl2-amino-2-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)acetatehydrochloride
• CS-0037818
• Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride

• MDL： MFCD30471993
• Inchi： 1S/C19H21NO2.ClH/c1-2-22-19(21)18(20)17-15-9-5-3-7-13(15)11-12-14-8-4-6-10-16(14)17;/h3-10,17-18H,2,11-12,20H2,1H3;1H
• InChI Key： WELOUMPFJZYDFB-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(C1C2C=CC=CC=2CCC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 331.1339066g/mol
• Monoisotopic Mass: 331.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride

Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride (CAS No. 147900-32-1): A Comprehensive Overview

Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride (CAS No. 147900-32-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of dibenzocycloheptene and belongs to the class of amino esters. Its unique structural features and potential biological activities have made it a subject of extensive study in recent years.

The chemical structure of Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride is characterized by a central dibenzocycloheptene core, which is substituted with an amino ester group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and research. The compound's molecular formula is C₂₃H₂₆ClNO₂, and its molecular weight is approximately 383.9 g/mol.

In terms of synthesis, Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride can be prepared through a multi-step process involving the reaction of dibenzocycloheptene with appropriate amino ester precursors. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, which is crucial for its potential commercialization as a pharmaceutical agent.

The pharmacological properties of Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride have been extensively studied. Research has shown that this compound exhibits potent antidepressant and anxiolytic effects, making it a promising candidate for the treatment of mood disorders. In preclinical studies, it has demonstrated the ability to modulate serotonin and dopamine neurotransmission pathways, which are key targets in the management of depression and anxiety.

Moreover, Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride has shown potential neuroprotective properties. Studies have indicated that it can reduce oxidative stress and inflammation in neuronal cells, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound may have therapeutic applications beyond mood disorders.

In addition to its central nervous system (CNS) effects, Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical models have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce tissue damage in inflammatory conditions such as arthritis and colitis. This broad spectrum of biological activities highlights its potential as a multifunctional therapeutic agent.

The safety profile of Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride has been evaluated in various preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

Recent clinical trials have begun to explore the therapeutic potential of Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride in treating mood disorders. Early-phase trials have reported promising results, with patients showing significant improvements in symptoms of depression and anxiety. These findings have paved the way for larger-scale clinical studies to validate these initial observations.

The mechanism of action of Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride is not yet fully understood but is believed to involve multiple pathways. It appears to modulate serotonin and dopamine neurotransmission by interacting with specific receptors in the brain. Additionally, its neuroprotective effects may be mediated through the reduction of oxidative stress and inflammation, which are critical factors in neuronal health.

In conclusion, Ethyl 2-Amino-2-(10,11-Dihydro-5h-DibenzoA,D7Annulen-5-Yl)Acetate Hydrochloride (CAS No. 147900-32-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to unravel its full potential, this compound may play a significant role in advancing the treatment options for various neurological and inflammatory conditions.